Cas no 106690-53-3 (2-Cyclohexyl-3,4-dihydropyrimidin-4-one)

2-Cyclohexyl-3,4-dihydropyrimidin-4-one is a heterocyclic compound featuring a pyrimidinone core substituted with a cyclohexyl group. This structure imparts unique reactivity and stability, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its cyclohexyl moiety enhances lipophilicity, which can influence binding affinity in biologically active molecules. The dihydropyrimidin-4-one scaffold is known for its versatility in medicinal chemistry, often serving as a precursor for compounds with potential therapeutic applications. The product's well-defined molecular framework allows for precise modifications, facilitating the development of targeted analogs. It is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic workflows.

2-Cyclohexyl-3,4-dihydropyrimidin-4-one structure

106690-53-3 structure

Product Name:2-Cyclohexyl-3,4-dihydropyrimidin-4-one

CAS No:106690-53-3

MF:C₁₀H₁₄N₂O

MW:178.230962276459

CID:1178236

PubChem ID:13619896

Update Time:2025-06-07

2-Cyclohexyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 4(1H)-Pyrimidinone, 2-cyclohexyl-
- 2-cyclohexyl-1H-pyrimidin-6-one
- 2-cyclohexyl-3,4-dihydropyrimidin-4-one
- 106690-53-3
- AKOS009845787
- 2-Cyclohexylpyrimidin-4(3H)-one
- MFCD12107640
- DTXSID60545184
- 2-cyclohexyl-4(3H)-pyrimidinone
- AKOS015947056
- 2-Cyclohexylpyrimidin-4(1H)-one
- Z445152830
- 2-cyclohexyl-3H-pyrimidin-4-one
- 2-Cyclohexyl-3,4-dihydropyrimidin-4-one
- Inchi： 1S/C10H14N2O/c13-9-6-7-11-10(12-9)8-4-2-1-3-5-8/h6-8H,1-5H2,(H,11,12,13)
- InChI Key： ARYHSOBHPUEHPP-UHFFFAOYSA-N
- SMILES： O=C1C=CN=C(C2CCCCC2)N1

Computed Properties

Exact Mass: 178.11072
Monoisotopic Mass: 178.110613074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 41.5Å²

Experimental Properties

PSA: 41.46

2-Cyclohexyl-3,4-dihydropyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C199051-100mg	2-Cyclohexyl-3,4-dihydropyrimidin-4-one	106690-53-3	100mg	$ 95.00	2022-03-28
TRC	C199051-500mg	2-Cyclohexyl-3,4-dihydropyrimidin-4-one	106690-53-3	500mg	$ 295.00	2022-03-28
TRC	C199051-1g	2-Cyclohexyl-3,4-dihydropyrimidin-4-one	106690-53-3	1g	$ 475.00	2022-03-28